4-{[(5-butyl-1,3,4-thiadiazol-2-yl)amino]carbonyl}phenyl acetate

• IUPAC Name: [4-[(5-butyl-1,3,4-thiadiazol-2-yl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C15H17N3O3S/c1-3-4-5-13-17-18-15(22-13)16-14(20)11-6-8-12(9-7-11)21-10(2)19/h6-9H,3-5H2,1-2H3,(H,16,18,20)
• InChI Key: ZRVJTGFPXIDTCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)OC(=O)C
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

4-{[(5-butyl-1,3,4-thiadiazol-2-yl)amino]carbonyl}phenyl acetate, commonly known as BTCPA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of BTCPA is not fully understood. However, studies suggest that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BTCPA has been shown to have several biochemical and physiological effects. It has been shown to decrease the expression of various proteins involved in cancer cell growth and proliferation, such as cyclin D1 and Bcl-2. It has also been shown to increase the expression of proteins involved in apoptosis, such as caspase-3 and -9.

Advantages and Limitations for Lab Experiments

One advantage of using BTCPA in lab experiments is its relatively simple synthesis method. It is also a relatively stable compound, which makes it easier to handle and store. However, one limitation of using BTCPA is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on BTCPA. One area of interest is its potential use in combination with other anticancer drugs to enhance their efficacy. Another area of interest is its potential use in combination with other photosensitizing agents to improve the effectiveness of photodynamic therapy. Additionally, further studies are needed to better understand the mechanism of action of BTCPA and to identify other potential applications for this compound.

Scientific Research Applications

BTCPA has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have anticancer activity, with studies indicating that it can inhibit the growth of cancer cells in vitro. BTCPA has also been investigated for its potential use as a photosensitizer in photodynamic therapy, which is a type of cancer treatment that uses light to activate a photosensitizing agent to kill cancer cells.